Cas no 1001391-18-9 (2-Chloro-3,4-difluorobenzoyl chloride)

• Product Name: 2-Chloro-3,4-difluorobenzoyl chloride
• CAS No: 1001391-18-9
• MF: C₇H₂Cl₂F₂O
• MW: 210.992987155914
• CID: 4969309
• Update Time: 2023-08-24

2-Chloro-3,4-difluorobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3,4-difluorobenzoyl chloride
• 2-Chloro-3,4-difluorobenzoyl chloride

• Inchi： 1S/C7H2Cl2F2O/c8-5-3(7(9)12)1-2-4(10)6(5)11/h1-2H
• InChI Key： OKSHRHWBUHKWHC-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C(=O)Cl)F)F

Computed Properties

• Exact Mass: 209.9450764 g/mol
• Monoisotopic Mass: 209.9450764 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 210.99
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1